4-Piperidinyl 4-methoxybenzoate hydrochloride
Overview
Description
4-Piperidinyl 4-methoxybenzoate hydrochloride, also known as 4-PMB-HCl, is a synthetic compound that has been used in various scientific research applications. It is a white crystalline powder that is soluble in water and has a melting point of about 130°C. 4-PMB-HCl is used for a variety of biochemical and physiological studies, including those related to drug metabolism and enzyme activity. The compound has been used to study the effects of various drugs on the human body and its ability to interact with certain enzymes.
Scientific Research Applications
Estrogen Receptor Modulators
4-Piperidinyl 4-methoxybenzoate hydrochloride is linked to the study of selective estrogen receptor modulators (SERMs). In a study on compounds related to raloxifene, a known SERM, it was found that certain derivatives, including those with 1-piperidinyl groups, showed substantial increases in estrogen antagonist potency. This indicates potential applications in targeting estrogen-related conditions such as breast cancer and osteoporosis (Palkowitz et al., 1997).
Antimicrobial and Molluscicidal Activities
Research on Piper aduncum leaves, which contain prenylated benzoic acid derivatives similar to 4-piperidinyl 4-methoxybenzoate, has shown significant antimicrobial and molluscicidal activities. These findings suggest potential applications in developing treatments against bacterial infections and pest control (Orjala et al., 1993).
5-HT4 Receptor Agonists and Antagonists
Several studies have synthesized benzoates derived from methoxybenzoic acid and 1-piperidineethanol, revealing potent 5-HT4 receptor agonists and antagonists. These compounds have implications in gastrointestinal and neurological therapies, such as treating disorders of gut motility or potentially impacting cognitive processes (Yang et al., 1997).
Flavor Molecule Encapsulation
A study involving the encapsulation of vanillic acid, a flavor molecule, into layered inorganic nanoparticles for controlled flavor release, highlights potential applications in food science and preservation. This research could pave the way for innovative methods in flavor enhancement and stability in food products (Hong et al., 2008).
Environmental Biochemistry
In environmental biochemistry, 4-piperidinyl 4-methoxybenzoate hydrochloride related compounds have been studied for their interactions with enzymes in microbial metabolism. For instance, research on Pseudomonas putida has shown how these compounds interact with enzymes like 4-methoxybenzoate monooxygenase, indicating their potential role in bioremediation and environmental clean-up efforts (Bernhardt et al., 1973).
properties
IUPAC Name |
piperidin-4-yl 4-methoxybenzoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3.ClH/c1-16-11-4-2-10(3-5-11)13(15)17-12-6-8-14-9-7-12;/h2-5,12,14H,6-9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYZHGTONULZESK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)OC2CCNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Piperidinyl 4-methoxybenzoate hydrochloride | |
CAS RN |
1220021-02-2 |
Source
|
| Record name | Benzoic acid, 4-methoxy-, 4-piperidinyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220021-02-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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